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Compound of Interest

Compound Name: 3-Methyl-2,4-pentanedione

Cat. No.: B1204033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and other key physical
properties of 3-Methyl-2,4-pentanedione (CAS No. 815-57-6). The information is compiled
from various scientific sources to support research, development, and quality control activities.

Quantitative Data Summary

The physical properties of 3-Methyl-2,4-pentanedione are summarized in the table below for
easy reference and comparison. These values are critical for designing experimental setups,
purification processes, and for the overall characterization of the compound.
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Property Value Conditions

Boiling Point 172-174 °C 760 mmHg[1][2][3][4]
80-81 °C 20 mmHg[2]

Density 0.981 g/mL 25 °C[1][2]
Refractive Index (n_D) 1.442 20 °C[2][4]
Molecular Formula CeH1002

Molecular Weight 114.14 g/mol [5]

Flash Point 57 °C Closed Cup[2]

_ Exists as a mixture of keto and
Tautomeric Nature
enol tautomers[6]

Experimental Context and Protocols

While a specific, detailed experimental protocol for the boiling point determination of 3-Methyl-
2,4-pentanedione is not extensively documented in publicly available literature, its synthesis
and purification have been described, providing context for the measurement. A common
method for obtaining 3-Methyl-2,4-pentanedione is through the alkylation of 2,4-
pentanedione.[6]

A reported synthesis of 3-methylpentane-2,4-dione involved the reaction of pentane-2,4-dione
with methyl iodide in the presence of potassium carbonate in acetone.[7] After refluxing,
filtration, and removal of the solvent, the resulting crude product was purified by distillation.[7]
The boiling point of the collected fraction was recorded as 170-172°C at 760 mmHg.[7]

Based on general laboratory practices for determining the boiling point of organic liquids, the
following adapted protocol using the Thiele tube method is provided. This method is suitable for
small sample volumes.[8]

Adapted Experimental Protocol: Boiling Point
Determination via Thiele Tube

Apparatus:
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e Thiele tube

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube or fusion tube

» Rubber band or wire for attaching the test tube to the thermometer

e Heating mantle or Bunsen burner

o Heat transfer fluid (e.g., mineral oil)

e Stand and clamps

Procedure:

o Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 3-
Methyl-2,4-pentanedione.

o Capillary Tube Insertion: Place a capillary tube, with the sealed end pointing upwards, into
the test tube containing the sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom
of the test tube should be level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with a suitable heat transfer
fluid (e.g., mineral oil) to a level just above the side arm.

¢ Immersion: Immerse the thermometer and the attached test tube into the oil bath of the
Thiele tube, ensuring that the sample is below the oil level.

e Heating: Gently heat the side arm of the Thiele tube with a heating mantle or a small flame
from a Bunsen burner. The design of the Thiele tube will ensure uniform heating of the oil
bath through convection.
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e Observation: As the temperature rises, a slow stream of bubbles will emerge from the open
end of the capillary tube. Continue gentle heating until a steady and rapid stream of bubbles
is observed.

» Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[8]

e Recording: Record the temperature at this point. It is also advisable to record the
atmospheric pressure at the time of the experiment.

Factors Influencing Boiling Point

The boiling point of a chemical compound is a fundamental physical property that is influenced
by several key factors. Understanding these relationships is crucial for predicting and
explaining the behavior of molecules.
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Molecular Weight Higher MW generally leads to stronger forces

Intermolecular Forces

Increased branching decreases surface area, (Van der Waals, Dipole-Dipole)

weakening Van der Waals forces
Molecular Branching

Stronger forces increase BP

Higher pressure increases BP. Boiling Point

External Pressure
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Controlled Heating

Observation of Phase Change
(Vaporization/Bubble Stream)

Controlled Cooling

Record Boiling Point Temperature
and Atmospheric Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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